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Compound of Interest

Compound Name: Terrestrimine

Cat. No.: B15574804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for the novel

natural product, Terrestrimine. Isolated from the fruits of Tribulus terrestris, this cinnamic

amide derivative has demonstrated significant inhibitory effects against Papain-Like Protease

(PLpro), a key enzyme in viral replication. This document compiles the available Nuclear

Magnetic Resonance (NMR) and Mass Spectrometry (MS) data, details the experimental

protocols for its isolation and characterization, and visualizes its inhibitory action.

Spectroscopic Data
The structural elucidation of Terrestrimine was accomplished through a combination of mass

spectrometry and one- and two-dimensional NMR spectroscopy. The following tables

summarize the key quantitative data obtained for this compound.

Mass Spectrometry Data
High-resolution mass spectrometry confirmed the molecular formula of Terrestrimine as

C₁₈H₁₇NO₆.

Parameter Value

Molecular Formula C₁₈H₁₇NO₆

HR-FAB-MS ([M+H]⁺) m/z 344.1143
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NMR Spectroscopic Data
The ¹H and ¹³C NMR spectra were recorded in DMSO-d₆. The chemical shifts (δ) are reported

in parts per million (ppm) and coupling constants (J) are in Hertz (Hz).

Position ¹³C (δ) ¹H (δ, multiplicity, J in Hz)

1 165.7

2 118.9 6.51 (d, 15.6)

3 140.2 7.39 (d, 15.6)

4 126.0

5 110.8 7.04 (s)

6 148.0

7 147.9

8 115.8 6.78 (d, 8.4)

9 121.2 6.96 (d, 8.4)

10 55.6 3.84 (s)

1' 72.9 5.58 (d, 8.4)

2' 196.4

3' 128.4

4', 8' 131.2 7.84 (d, 8.4)

5', 7' 115.2 6.85 (d, 8.4)

6' 162.2

Experimental Protocols
The isolation and characterization of Terrestrimine were performed as part of a bioactivity-

guided fractionation of the methanol extract of Tribulus terrestris fruits[1].
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Isolation of Terrestrimine
Extraction: The dried and powdered fruits of Tribulus terrestris were extracted with methanol.

Fractionation: The crude methanol extract was subjected to repeated column

chromatography over silica gel, octadecyl-functionalized silica gel, and Sephadex LH-20 to

yield several fractions.

Purification: Bioactive fractions showing inhibitory activity against PLpro were further purified

using chromatographic techniques to isolate pure compounds, including Terrestrimine.

Spectroscopic Analysis
NMR Spectroscopy: ¹H and ¹³C NMR spectra were acquired on a suitable NMR

spectrometer. The sample was dissolved in deuterated dimethyl sulfoxide (DMSO-d₆).

Chemical shifts were referenced to the solvent peak.

Mass Spectrometry: High-resolution fast atom bombardment mass spectrometry (HR-FAB-

MS) was used to determine the exact mass and molecular formula of Terrestrimine.

Bioactivity and Signaling Pathway
Terrestrimine was identified as a potent inhibitor of Papain-Like Protease (PLpro), an enzyme

crucial for the replication of certain viruses. The inhibitory action of Terrestrimine on PLpro

represents a key signaling pathway of interest for antiviral drug development.
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Caption: Inhibition of Viral Replication by Terrestrimine.
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The following diagram illustrates the workflow from natural source to the identification of

bioactivity.
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Caption: Workflow for the Discovery of Terrestrimine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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